Cas no 1805600-73-0 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1805600-73-0
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885688
• Update Time: 2025-05-20

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)6-4-15-9(14)5(3-11)7(6)8(12)13/h4,8H,2-3H2,1H3
• InChI Key： LNMVHIXSDDNUMZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(=O)OCC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate, with the CAS number 1805600-73-0, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a bromomethyl group, a difluoromethyl group, and a fluoro group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

The synthesis of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Friedel-Crafts alkylation or nucleophilic substitution. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. For instance, researchers have employed microwave-assisted synthesis to optimize the reaction pathway, resulting in faster reaction times and improved selectivity.

One of the most notable applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups allows for extensive chemical modification, making it a valuable building block in drug discovery programs. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, opening new avenues for pharmaceutical development.

In addition to its role in medicinal chemistry, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate has also been explored for its utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. A groundbreaking study published in 2023 demonstrated that certain derivatives of this compound exhibit enhanced efficacy against agricultural pests while maintaining low toxicity to non-target species.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a component in advanced polymers and coatings. For example, recent work has shown that incorporating this compound into polymer matrices can significantly improve mechanical properties and thermal stability.

From a mechanistic standpoint, the reactivity of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate is heavily influenced by the electronic effects of its substituents. The bromomethyl group introduces electrophilic character, facilitating nucleophilic attacks, while the difluoromethyl group imparts steric hindrance and modulates reactivity. These characteristics make it an ideal substrate for exploring various organic transformations.

Looking ahead, ongoing research continues to uncover new facets of this compound's potential. Collaborative efforts between academic institutions and industry partners are focused on scaling up production methods to meet increasing demand from diverse sectors. Furthermore, computational chemistry tools are being leveraged to predict novel reactivity patterns and optimize synthetic routes.

In conclusion, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure and wide-ranging applications underscore its importance as a key intermediate in contemporary chemical research. As advancements in synthesis and characterization techniques continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations across multiple disciplines.